![molecular formula C12H22ClN3O2 B6273236 N-tert-butyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride CAS No. 2649065-71-2](/img/no-structure.png)
N-tert-butyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride
Overview
Description
N-tert-butyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride (TBODH) is an organic compound with a variety of applications in scientific research. It is a member of the diazaspirocyclic family of compounds, which are characterized by their cyclic structure and the presence of a nitrogen atom in the ring. TBODH is a white, crystalline solid with a melting point of 97-99°C and a molecular weight of 305.78 g/mol. It is insoluble in water but soluble in organic solvents such as ethanol and acetone.
Mechanism of Action
N-tert-butyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride acts as a Lewis acid, which is a type of catalyst that facilitates the formation of new bonds between molecules. It does this by donating electrons to the molecules, which in turn increases the reactivity of the molecules. This allows for the formation of new bonds, which can then be used to synthesize new compounds.
Biochemical and Physiological Effects
N-tert-butyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride has been used in various biochemical and physiological studies. It has been used to study the structure and reactivity of proteins, as well as the effects of various catalysts on protein structure and reactivity. In addition, N-tert-butyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride has been used to study the effects of various drugs on the human body, as well as the effects of various environmental toxins on the human body.
Advantages and Limitations for Lab Experiments
N-tert-butyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive and readily available, and it is relatively stable and non-toxic. In addition, it is soluble in organic solvents, which makes it easier to work with in the laboratory. However, N-tert-butyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride is not soluble in water, which can make it difficult to work with in aqueous solutions.
Future Directions
For research involving N-tert-butyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride include further study of its biochemical and physiological effects, as well as further study of its structure and reactivity. In addition, further study of its applications in the synthesis of pharmaceuticals and polymers could be beneficial. Finally, further research into the effects of various catalysts on organic reactions and the structure and reactivity of proteins could be beneficial.
Synthesis Methods
N-tert-butyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride can be synthesized through a four-step process starting from 1,3-diphenylpropane-1,3-dione. The first step involves the reaction of 1,3-diphenylpropane-1,3-dione with tert-butyl amine to form the tert-butyl ester of 1,3-diphenylpropane-1,3-dione. The second step involves the reaction of the tert-butyl ester with sodium hydride in dimethylformamide (DMF) to form the tert-butyl ester of 1,3-diphenylpropane-1,3-dione. The third step involves the reaction of the tert-butyl ester of 1,3-diphenylpropane-1,3-dione with hydrazine hydrate in DMF to form the tert-butyl ester of 1,3-diphenylpropane-1,3-dione. The fourth and final step involves the reaction of the tert-butyl ester of 1,3-diphenylpropane-1,3-dione with hydrochloric acid in DMF to form N-tert-butyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride.
Scientific Research Applications
N-tert-butyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride has a variety of applications in scientific research. It has been used to study the structure and reactivity of organic compounds, as well as the effects of various catalysts on organic reactions. It has also been used as a catalyst in the synthesis of various organic compounds. In addition, N-tert-butyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride has been used in the synthesis of pharmaceuticals and in the synthesis of polymers.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-tert-butyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride involves the reaction of tert-butyl carbamate with 1,2-diaminocyclohexane to form the spirocyclic intermediate, which is then reacted with ethyl chloroformate to form the final product.", "Starting Materials": [ "tert-butyl carbamate", "1,2-diaminocyclohexane", "ethyl chloroformate", "hydrochloric acid", "diethyl ether", "sodium bicarbonate", "magnesium sulfate" ], "Reaction": [ "Step 1: Dissolve tert-butyl carbamate in diethyl ether and add 1,2-diaminocyclohexane. Stir the mixture at room temperature for 24 hours to form the spirocyclic intermediate.", "Step 2: Add ethyl chloroformate to the reaction mixture and stir for an additional 24 hours at room temperature.", "Step 3: Add hydrochloric acid to the reaction mixture to form the hydrochloride salt of the product.", "Step 4: Extract the product with diethyl ether and wash with sodium bicarbonate solution.", "Step 5: Dry the organic layer with magnesium sulfate and evaporate the solvent to obtain the final product as a white solid." ] } | |
CAS RN |
2649065-71-2 |
Product Name |
N-tert-butyl-1-oxa-2,7-diazaspiro[4.5]dec-2-ene-3-carboxamide hydrochloride |
Molecular Formula |
C12H22ClN3O2 |
Molecular Weight |
275.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
